ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate

• IUPAC Name: ethyl 2-(4-methyl-N-(4-methylphenyl)sulfonylanilino)acetate
• InChI: InChI=1S/C18H21NO4S/c1-4-23-18(20)13-19(16-9-5-14(2)6-10-16)24(21,22)17-11-7-15(3)8-12-17/h5-12H,4,13H2,1-3H3
• InChI Key: RVOCUSDOFNKCPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C1=CC=C(C=C1)C)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

Ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate, also known as EGb-761, is a standardized extract of Ginkgo biloba leaves. It is a widely used dietary supplement that has been extensively studied for its potential health benefits.

Mechanism of Action

The active compounds in ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate, flavonoids and terpenoids, have been shown to have a variety of effects on the body. They are potent antioxidants, which means they can neutralize free radicals and protect cells from oxidative damage. They also have anti-inflammatory effects, which can help reduce inflammation in the body. Additionally, they have been shown to improve blood flow and enhance cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function, memory, and attention in both healthy individuals and those with cognitive impairment. It has also been shown to improve blood flow, reduce inflammation, and protect against oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate in lab experiments is that it is a well-studied and standardized extract. This means that researchers can be confident in the quality and consistency of the extract they are using. However, one limitation is that the active compounds in this compound can vary depending on the source of the Ginkgo biloba leaves used to make the extract. This can make it difficult to compare results between studies.

Future Directions

There are many potential future directions for research on ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate. One area of interest is its potential use in the treatment of Alzheimer's disease and other forms of dementia. Additionally, there is ongoing research on the effects of this compound on cardiovascular health, vision, and hearing. Finally, there is interest in developing new formulations of this compound that may be more effective or have fewer side effects than the current standardized extract.

Synthesis Methods

Ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate is obtained from the leaves of Ginkgo biloba through a standardized extraction process. The leaves are first harvested and dried, then extracted with a solvent such as acetone or ethanol. The extract is then purified and standardized to contain a specific concentration of flavonoids and terpenoids, the active compounds in Ginkgo biloba.

Scientific Research Applications

Ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate has been extensively studied for its potential health benefits. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of Alzheimer's disease, dementia, and cognitive impairment.